2-cyano-3-(5-ethyl-2-thienyl)-N-(4-nitrophenyl)acrylamide

• IUPAC Name: (E)-2-cyano-3-(5-ethylthiophen-2-yl)-N-(4-nitrophenyl)prop-2-enamide
• InChI: InChI=1S/C16H13N3O3S/c1-2-14-7-8-15(23-14)9-11(10-17)16(20)18-12-3-5-13(6-4-12)19(21)22/h3-9H,2H2,1H3,(H,18,20)/b11-9+
• InChI Key: BYKLGOIQUVAUNE-PKNBQFBNSA-N
• Canonical SMILES: CCC1=CC=C(S1)C=C(C#N)C(=O)NC2=CC=C(C=C2)[N+](=O)[O-]
• Isomeric SMILES: CCC1=CC=C(S1)/C=C(\C#N)/C(=O)NC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C16H13N3O3S
• Molecular Weight: 327.4 g/mol

Description

2-cyano-3-(5-ethyl-2-thienyl)-N-(4-nitrophenyl)acrylamide, also known as ETAA, is a chemical compound that has gained attention in the scientific community due to its potential applications as a biological probe. ETAA is a small molecule that can selectively bind to certain proteins and has the ability to act as a fluorescent probe, making it useful in a variety of research settings.

Mechanism of Action

The mechanism of action of 2-cyano-3-(5-ethyl-2-thienyl)-N-(4-nitrophenyl)acrylamide involves its ability to selectively bind to certain proteins. Specifically, this compound has been shown to bind to the protein tubulin, which is involved in the formation of microtubules within cells. By binding to tubulin, this compound can disrupt microtubule formation and cause changes in cell morphology and function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are largely dependent on its binding to specific proteins within cells. By binding to tubulin, this compound can disrupt microtubule formation and cause changes in cell morphology and function. This can lead to alterations in cell division, migration, and other cellular processes. Additionally, the fluorescent properties of this compound make it useful for imaging cells and tissues, allowing for the visualization of cellular structures and protein localization.

Advantages and Limitations for Lab Experiments

The advantages of using 2-cyano-3-(5-ethyl-2-thienyl)-N-(4-nitrophenyl)acrylamide in lab experiments include its selectivity for certain proteins, its ability to act as a fluorescent probe, and its potential for use in a variety of research settings. However, there are also limitations to its use, including the need for specialized equipment for imaging and detection, the potential for non-specific binding to other proteins, and the limited availability of the compound.

Future Directions

There are several potential future directions for research involving 2-cyano-3-(5-ethyl-2-thienyl)-N-(4-nitrophenyl)acrylamide. These include further studies on its binding to specific proteins and its effects on cellular processes, the development of new derivatives with improved properties, and the exploration of its potential applications in drug discovery and diagnostics. Additionally, research on the synthesis and production of this compound may lead to increased availability and accessibility of the compound for use in scientific research.

Scientific Research Applications

2-cyano-3-(5-ethyl-2-thienyl)-N-(4-nitrophenyl)acrylamide has been extensively studied for its potential applications in the field of biological research. It has been shown to selectively bind to certain proteins, making it useful as a biological probe for studying protein-protein interactions and protein localization within cells. This compound has also been used as a fluorescent probe for imaging cells and tissues, as well as for detecting the presence of specific proteins in biological samples.